Cas no 13878-92-7 (9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3a,24E)-)

• Product Name: 9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3a,24E)-
• CAS No: 13878-92-7
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 141472
• PubChem ID: 14034468
• Update Time: 2025-06-08

9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3a,24E)- Chemical and Physical Properties

Names and Identifiers

• 9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3a,24E)-
• Isomangiferolic acid
• 9,19-Cyclo-9b-lanost-24-en-26-oic acid, 3a-hydroxy- (8CI)
• (3alpha,24E)-3-Hydroxy-9,19-cyclolanost-24-en-26-oic acid
• [ "" ]
• 9,19-Cyclolanost-24-en-26-oic acid, 3-hydroxy-, (3alpha,24E)-
• AKOS040761900
• DTXSID201315244
• 13878-92-7
• CHEMBL558710
• FS-9429
• (E,6R)-6-[(1S,3R,6R,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo[9.7.0.0^{1,3.0^{3,8.0^{12,16]octadecanyl]-2-methylhept-2-enoic acid
• (E,6R)-6-[(1S,3R,6S,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo[9.7.0.0^{1,3.0^{3,8.0^{12,16]octadecanyl]-2-methylhept-2-enoic acid
• CID 14034465
• (E,6R)-6-[(1S,3R,6R,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]-2-methylhept-2-enoic acid
• (E,6R)-6-((1S,3R,6R,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo(9.7.0.01,3.03,8.012,16)octadecanyl)-2-methylhept-2-enoic acid

• Inchi： 1S/C30H48O3/c1-19(8-7-9-20(2)25(32)33)21-12-14-28(6)23-11-10-22-26(3,4)24(31)13-15-29(22)18-30(23,29)17-16-27(21,28)5/h9,19,21-24,31H,7-8,10-18H2,1-6H3,(H,32,33)/b20-9+/t19-,21-,22+,23+,24-,27-,28+,29-,30+/m1/s1
• InChI Key： CYHOTEDWAOHQLA-AKGXXHIGSA-N
• SMILES： O[C@@H]1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CC/C=C(/C(=O)O)\C)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 8.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 576.2±23.0 °C at 760 mmHg
• Flash Point: 316.3±19.1 °C
• PSA: 57.53000
• LogP: 7.23360
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

9,19-Cyclolanost-24-en-26-oicacid, 3-hydroxy-, (3a,24E)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃